Cas no 360045-03-0 (1H-Pyrazole, 1-(3,5-dimethylphenyl)-)

1H-Pyrazole, 1-(3,5-dimethylphenyl)- structure

360045-03-0 structure

Product name:1H-Pyrazole, 1-(3,5-dimethylphenyl)-

CAS No:360045-03-0

MF:C₁₁H₁₂N₂

MW:172.226

CID:4460048

PubChem ID:21940717

1H-Pyrazole, 1-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 1-(3,5-dimethylphenyl)-
- SCHEMBL873113
- 1-(3,5-Dimethylphenyl)-1H-pyrazole
- HS-5183
- 360045-03-0
- Inchi： InChI=1S/C11H12N2/c1-9-6-10(2)8-11(7-9)13-5-3-4-12-13/h3-8H,1-2H3
- InChI Key： JTZKQLLEXLUULJ-UHFFFAOYSA-N

Computed Properties

Exact Mass: 172.100048391g/mol
Monoisotopic Mass: 172.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 17.8Å²

1H-Pyrazole, 1-(3,5-dimethylphenyl)- Related Literature

1. BPTI folding revisited: switching a disulfide into methylene thioacetal reveals a previously hidden path†

Reem Mousa,Shifra Lansky,Gil Shoham,Norman Metanis Chem. Sci., 2018,9, 4814-4820
2. Bi- and poly(carbyne) functionalised polycyclic aromatics†

Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
3. Capillary zone electrophoresis-tandem mass spectrometry with ultraviolet photodissociation (213 nm) for large-scale top–down proteomics†

Elijah N. McCool,Daoyang Chen,Wenxue Li,Yansheng Liu,Liangliang Sun Anal. Methods, 2019,11, 2855-2861
4. Central-radial bi-porous nanocatalysts with accessible high unit loading and robust magnetic recyclability for 4-nitrophenol reduction†

Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
5. ATP induced alteration in the peroxidase-like properties of hollow Prussian blue nanocubes: a platform for alkaline phosphatase detection†

Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
6. Capping agent replacement induced self-organization of ultrathin nanowires: a new and general approach for fabricating noble metal nanoporous films with small ligament sizes†

Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
7. Buckling polystyrene beads with light†

Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
8. C-Glycosylation enabled by N-(glycosyloxy)acetamides†

Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
9. Carbon (sp3) tetrel bonding mediated BODIPY supramolecular assembly via unprecedented synergy of Csp3⋯N and Csp3⋯F pair interactions†

Mehmet Menaf Ayhan,Burcu Dedeoglu,Yunus Zorlu,Bünyemin Coşut CrystEngComm, 2021,23, 268-272
10. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitro

Zhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918

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